Cas no 1355612-71-3 (Aldose reductase-IN-1)

• Product Name: Aldose reductase-IN-1
• CAS No: 1355612-71-3
• MF: C₁₇H₁₀F₃N₅O₃S
• MW: 421.3532
• MDL: MFCD29472264
• CID: 2601715
• PubChem ID: 56639723
• Update Time: 2025-05-24

Aldose reductase-IN-1 Chemical and Physical Properties

Names and Identifiers

• Aldose reductase-IN-1
• E8I3O45DDU
• Pyrazino(2,3-d)pyridazine-5-acetic acid, 7,8-dihydro-8-oxo-7-((5-(trifluoromethyl)-2-benzothiazolyl)methyl)-
• DB15121
• 2-[5-oxo-6-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methyl]pyrazino[2,3-d]pyridazin-8-yl]acetic acid
• 7,8-Dihydro-8-oxo-7-((5-(trifluoromethyl)-2-benzothiazolyl)methyl)pyrazino(2,3-d)pyridazine-5-acetic acid
• Caficrestat
• 2-(8-oxo-7-{[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methyl}-7H,8H-pyrazino[2,3-d]pyridazin-5-yl)acetic acid
• EX-A4257
• CAFICRESTAT [INN]
• UNII-E8I3O45DDU
• CS-5128
• (8-OXO-7-((5-(TRIFLUOROMETHYL)-1,3-BENZOTHIAZOL-2-YL)METHYL)-7,8-DIHYDROPYRAZINO(2,3-D)PYRIDAZIN-5-YL)ACETIC ACID
• MS-27395
• Caficrestat [USAN]
• Caficrestat (USAN/INN)
• F85302
• AT-001
• AT 001 [WHO-DD]
• (8-oxo-7-{[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methyl}-7,8-dihydropyrazino[2,3-d]pyridazin-5-yl)acetic acid
• HY-18967
• Pyrazino[2,3-d]pyridazine-5-acetic acid, 7,8-dihydro-8-oxo-7-[[5-(trifluoromethyl)-2-benzothiazolyl]methyl]-
• DA-60892
• 2-(8-oxo-7-((5-(trifluoromethyl)-1,3-benzothiazol-2-yl)methyl)-7H,8H-pyrazino(2,3-d)pyridazin-5-yl)acetic acid
• XXQ
• SCHEMBL359604
• WHO 11609
• AT001
• (8-OXO-7-{[5-(TRIFLUOROMETHYL)-1,3-BENZOTHIAZOL-2-YL]METHYL}PYRAZINO[2,3-D]PYRIDAZIN-5-YL)ACETIC ACID
• 1355612-71-3
• AKOS030526447
• NCGC00484072-01
• 2-(8-OXO-7-((5-(TRIFLUOROMETHYL)BENZO(D)THIAZOL-2-YL)METHYL)-7,8-DIHYDROPYRAZINO(2,3-D)PYRIDAZIN-5-YL) ACETIC ACID
• D12390
• YRGPAXAVTDMKDK-UHFFFAOYSA-N
• CHEMBL4297455

• MDL： MFCD29472264
• Inchi： 1S/C17H10F3N5O3S/c18-17(19,20)8-1-2-11-9(5-8)23-12(29-11)7-25-16(28)15-14(21-3-4-22-15)10(24-25)6-13(26)27/h1-5H,6-7H2,(H,26,27)
• InChI Key： YRGPAXAVTDMKDK-UHFFFAOYSA-N
• SMILES： S1C2C([H])=C([H])C(C(F)(F)F)=C([H])C=2N=C1C([H])([H])N1C(C2C(C(C([H])([H])C(=O)O[H])=N1)=NC([H])=C([H])N=2)=O

Computed Properties

• Exact Mass: 421.04564486 g/mol
• Monoisotopic Mass: 421.04564486 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 137
• Molecular Weight: 421.4

Aldose reductase-IN-1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Aldose reductase-IN-1

Comprehensive Overview of Aldose Reductase-IN-1 (CAS No. 1355612-71-3): Mechanism, Applications, and Research Insights

Aldose Reductase-IN-1 (CAS No. 1355612-71-3) is a potent and selective inhibitor of the enzyme aldose reductase, a key player in the polyol pathway implicated in diabetic complications. This compound has garnered significant attention in pharmacological research due to its potential to mitigate oxidative stress and inflammation associated with chronic diseases. With the rising global prevalence of diabetes and metabolic disorders, aldose reductase inhibitors like Aldose Reductase-IN-1 are increasingly explored for their therapeutic applications.

The polyol pathway, where aldose reductase converts glucose to sorbitol, is a focal point in diabetic research. Excessive activation of this pathway leads to cellular damage, making Aldose Reductase-IN-1 a promising candidate for targeting complications such as neuropathy, retinopathy, and nephropathy. Researchers are particularly interested in its high selectivity and low off-target effects, which distinguish it from earlier-generation inhibitors.

Recent studies highlight the compound's potential beyond diabetes. For instance, its role in anti-inflammatory and antioxidant pathways has sparked investigations into conditions like cancer and neurodegenerative diseases. Users searching for "aldose reductase inhibitor side effects" or "new diabetes treatments 2024" will find Aldose Reductase-IN-1 relevant, as it addresses unmet needs in drug development.

From a structural perspective, Aldose Reductase-IN-1 (CAS No. 1355612-71-3) features a unique pharmacophore that enhances binding affinity to the enzyme's active site. Computational modeling and in vitro assays confirm its efficacy, with IC50 values in the nanomolar range. These properties make it a valuable tool for mechanistic studies and preclinical trials.

The demand for small-molecule inhibitors in metabolic research is growing, as reflected in search trends like "best aldose reductase inhibitors" and "how to block polyol pathway." Aldose Reductase-IN-1 stands out due to its improved bioavailability and synergistic effects with existing therapies. Its development aligns with the shift toward personalized medicine, where targeting specific enzymatic pathways is critical.

In summary, Aldose Reductase-IN-1 (CAS No. 1355612-71-3) represents a cutting-edge solution for modulating the polyol pathway and related pathologies. Its versatility in research and therapeutic potential positions it as a compound of interest for scientists and clinicians alike. For those exploring "aldose reductase and diabetes complications" or "innovative enzyme inhibitors," this compound offers a compelling avenue for further study.